Cas no 62643-58-7 (1,4-Pentadien-3-one, 1-(4-chlorophenyl)-5-(4-methylphenyl)-)

• Product Name: 1,4-Pentadien-3-one, 1-(4-chlorophenyl)-5-(4-methylphenyl)-
• CAS No: 62643-58-7
• MF: C₁₈H₁₅ClO
• MW: 282.764104127884
• CID: 436712
• PubChem ID: 5204832
• Update Time: 2025-04-19

1,4-Pentadien-3-one, 1-(4-chlorophenyl)-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-(4-chlorophenyl)-5-(4-methylphenyl)-
• 1-(4-chlorophenyl)-5-(4-methylphenyl)penta-1,4-dien-3-one
• DTXSID00409791
• 62643-58-7

• Inchi： 1S/C18H15ClO/c1-14-2-4-15(5-3-14)8-12-18(20)13-9-16-6-10-17(19)11-7-16/h2-13H,1H3
• InChI Key： ANGSKDFFJBIPJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(C=CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 282.08125
• Monoisotopic Mass: 282.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07